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Compound of Interest

Compound Name: Perazine sulfoxide

Cat. No.: B130845 Get Quote

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the commercial landscape for Perazine sulfoxide (CAS 20627-

44-5). We will delve into sourcing strategies, supplier evaluation, and the critical technical

considerations necessary for the successful procurement of this key Perazine metabolite.

Executive Summary: The Sourcing Challenge
Perazine sulfoxide is a primary metabolite of the antipsychotic drug Perazine.[1][2] Its

importance in research is tied to metabolic studies, impurity profiling, and its use as an

analytical reference standard.[3] However, unlike its parent drug, Perazine sulfoxide is not a

high-volume, readily stocked chemical. It is a niche product, primarily available from specialized

suppliers who often synthesize it on demand. This guide provides a structured approach to

navigating this specialized market.

Commercial Availability & Key Suppliers
The commercial landscape for Perazine sulfoxide is dominated by companies that specialize

in metabolites, impurities, and reference standards. Direct searches for the compound and its

CAS number (20627-44-5) confirm its status as a specialty chemical.[1][4][5][6]

Table 1: Representative Commercial Suppliers of Perazine Sulfoxide
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Supplier
Product Code /
CAS Number

Typical Application Availability Notes

LGC Standards
TRC-P285820 /

20627-44-5[5][6]

Impurity Reference

Material

Typically supplied as a

neat solid. A

Certificate of Analysis

is available.

Santa Cruz

Biotechnology
CAS 20627-44-5[1]

General Laboratory

Reagent

Listed as a metabolite

of Perazine.

United States

Biological

286736 / 20627-44-

5[4]

Highly Purified

Reagent

Specifies storage at

4°C.

Axios Research CAS 20627-44-5[3] Reference Standard

Marketed for

analytical method

development and

quality control

applications.

Disclaimer: The information presented is based on publicly available catalog data as of early

2026. Researchers must contact suppliers directly for current pricing, lead times, and detailed

specifications.

A Strategic Procurement Workflow
Acquiring a specialized, low-volume compound like Perazine sulfoxide necessitates a more

rigorous procurement process than for common lab reagents. The following workflow is

designed to mitigate risks associated with lead times, product quality, and project delays.

Phase 1: Pre-Purchase Diligence Phase 2: Acquisition & Verification

Identify Suppliers
(e.g., LGC, SCBT)

Request Quotations
& Lead Times

Crucial for
'on-demand' items Technical Vetting:

Request & Review CoA

Compare Purity,
Form, Price Select Supplier &

Place Purchase Order
Informed Decision Receive Shipment

Track Shipment
Incoming Quality Control
(Verify Identity & Purity)

Critical Final Check
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Figure 1: A strategic workflow for procuring specialty chemicals. This process emphasizes pre-

purchase technical vetting and post-receipt verification.

Step-by-Step Methodology for Procurement
Supplier Identification: Utilize the suppliers listed in Table 1 as a starting point. Expand

searches using the CAS number 20627-44-5 in chemical sourcing databases.

Request for Quotation (RFQ): Contact multiple suppliers. Causality: Obtaining multiple

quotes is not just for price comparison. The quoted lead time is a critical piece of data; a long

lead time (e.g., >8 weeks) indicates synthesis-on-demand and carries a higher risk of delay.

Technical Vetting (The Self-Validating System):

Action: Request a lot-specific Certificate of Analysis (CoA) before issuing a purchase

order.

Expertise: Do not accept a generic technical data sheet. The CoA is a legally binding

document detailing the exact properties of the batch you will receive.

Trustworthiness: Scrutinize the CoA for:

Identity Confirmation: Look for evidence from ¹H-NMR and Mass Spectrometry (MS)

that confirms the structure is indeed Perazine sulfoxide.

Purity Assessment: This is most commonly reported via HPLC (High-Performance

Liquid Chromatography). For use as a reference standard, a purity of ≥98% is typically

required. Understand the method used and check for any uncharacterized impurity

peaks.

Supplier Selection & Purchase: Select the supplier that provides the best balance of

documented quality (CoA), realistic lead time, and cost.

Incoming Quality Control (QC):
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Action: Upon receipt, do not assume the vial's label is sufficient. If your laboratory has the

capability, perform a simple identity check.

Experience-Driven Insight: A simple melting point analysis or a quick LC-MS run can

prevent the catastrophic waste of time and resources that would result from using the

wrong compound in a multi-week experiment. This step makes the protocol a self-

validating system, closing the loop on procurement.

Alternative Sourcing: In-House Synthesis
For medicinal or organic chemistry labs, the limited commercial availability and high cost per

milligram may make in-house synthesis an attractive alternative. The core transformation is the

oxidation of the sulfur atom in the phenothiazine ring of the parent drug, Perazine.

Perazine Parent Drug

Controlled Oxidation

Oxidizing Agent e.g., H₂O₂, m-CPBA

Perazine Sulfoxide Target Metabolite Purification
(Chromatography)

Click to download full resolution via product page

Figure 2: Conceptual pathway for the synthesis of Perazine sulfoxide. This involves the

controlled oxidation of Perazine.

While a detailed protocol is beyond this guide's scope, the general procedure involves reacting

Perazine with a controlled amount of an oxidizing agent (e.g., hydrogen peroxide or m-CPBA)

in a suitable solvent, followed by purification, typically via column chromatography. This

approach offers control over purity and scale but requires significant chemistry expertise and

analytical resources for characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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